N-{2-[4-(4-methoxyphenyl)-1-piperazinyl]-2-oxoethyl}-2-furamide

• IUPAC Name: N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl]furan-2-carboxamide
• InChI: InChI=1S/C18H21N3O4/c1-24-15-6-4-14(5-7-15)20-8-10-21(11-9-20)17(22)13-19-18(23)16-3-2-12-25-16/h2-7,12H,8-11,13H2,1H3,(H,19,23)
• InChI Key: IBTZQUXFUNFOMR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)CNC(=O)C3=CC=CO3
• Molecular Formula: C18H21N3O4
• Molecular Weight: 343.4 g/mol

Description

N-{2-[4-(4-methoxyphenyl)-1-piperazinyl]-2-oxoethyl}-2-furamide, commonly known as F13714, is a novel compound that has been synthesized for its potential use in scientific research. It belongs to the class of piperazine derivatives and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of F13714 is not fully understood. However, it is believed to modulate the activity of the sigma-1 receptor, which in turn affects various signaling pathways in the central nervous system. This modulation can lead to the activation of neuroprotective mechanisms, which can be beneficial in the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
Studies have shown that F13714 can modulate various neurotransmitter systems such as dopamine, glutamate, and GABA. It has also been shown to have anti-inflammatory and antioxidant properties. These effects can be beneficial in the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of F13714 is its high affinity towards the sigma-1 receptor, which makes it a potential candidate for the development of new drugs. However, the compound has limited solubility in water, which can make it difficult to work with in certain experiments. Additionally, more studies are needed to fully understand the mechanism of action and potential side effects of the compound.

Future Directions

There are several future directions for the study of F13714. One potential direction is to further investigate its potential use in the treatment of neurodegenerative diseases. Another direction is to study its effects on other neurotransmitter systems and signaling pathways. Additionally, more studies are needed to optimize the synthesis method and improve the solubility of the compound.

Synthesis Methods

The synthesis of F13714 involves a multi-step process that starts with the reaction of 4-methoxyphenylpiperazine with ethyl 2-bromoacetate in the presence of potassium carbonate. The resulting product is then subjected to further reactions to obtain the final compound, F13714. The synthesis method has been optimized to obtain high yields of the compound with good purity.

Scientific Research Applications

F13714 has been primarily studied for its potential use as a ligand for various receptors in the central nervous system. It has shown affinity towards the sigma-1 receptor, which is known to be involved in various physiological processes such as pain perception, memory, and learning. F13714 has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.